1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 1-[2-(oxolan-3-yl)ethyl]-1,2,4-triazol-3-amine
• InChI: InChI=1S/C8H14N4O/c9-8-10-6-12(11-8)3-1-7-2-4-13-5-7/h6-7H,1-5H2,(H2,9,11)
• InChI Key: OUTZHARORAFROE-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CCN2C=NC(=N2)N

Description

1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine (CAS 1936058-07-9) is a chemical compound for research use, with the molecular formula C 8 H 14 N 4 O and a molecular weight of 182.22 g/mol . This molecule features a 1,2,4-triazole core, a privileged scaffold in medicinal chemistry known for its wide range of pharmacological activities . The structure includes a tetrahydrofuran (oxolane) ring connected via an ethyl linker to the triazole ring, which is substituted with an amine group, offering potential for further chemical derivatization and interaction with biological targets. The primary research value of this compound lies in its potential as an antifungal agent . The 1,2,4-triazole pharmacophore is a key structural component in many systemic antifungal drugs, such as fluconazole, voriconazole, and itraconazole . These compounds typically act by inhibiting the fungal cytochrome P450-dependent enzyme lanosterol 14α-demethylase (CYP51), a critical enzyme in the biosynthesis of ergosterol, an essential component of the fungal cell membrane . This inhibition leads to the accumulation of toxic sterol intermediates and depletion of ergosterol, disrupting membrane integrity and ultimately leading to fungal cell death. Researchers can utilize this compound as a starting point for synthesizing novel derivatives or as a reference standard in bioassays to explore its efficacy against various fungal pathogens, including Candida and Aspergillus species. Beyond antifungal applications, the 1,2,4-triazole nucleus is recognized for other significant biological activities, suggesting broader research potential for this compound. Investigations may include screening for antibacterial, antioxidant, or antiviral properties . The presence of the amine functional group enhances the molecule's versatility, making it a valuable chemical intermediate for synthesizing more complex molecules for structure-activity relationship (SAR) studies and drug discovery programs. Please Note: This product is intended for research purposes only in a controlled laboratory environment. It is strictly not for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate safety precautions.

Preparation Methods

Pathway Overview

This pathway involves constructing the 1,2,4-triazole ring directly from suitable precursors, typically utilizing hydrazines, nitriles, or related intermediates under controlled conditions. The key challenge is incorporating the 2-(Oxolan-3-yl)ethyl side chain at the 3-position of the triazole ring, which necessitates tailored functionalization strategies.

Synthetic Route

Step 1: Preparation of the Oxolanyl-Containing Intermediate

• Reagents: Oxolanyl-3-yl derivatives (e.g., oxolanyl-3-yl halides or esters), prepared via nucleophilic substitution or oxidation of oxolane derivatives.
• Conditions: Reactions typically occur under reflux in polar aprotic solvents such as dimethylformamide (DMF) or acetonitrile, with bases like potassium carbonate or sodium hydride to facilitate nucleophilic substitution.

Step 2: Formation of the Hydrazine Derivative

• Reagents: Hydrazine hydrate reacts with the oxolanyl derivative to form a hydrazine-functionalized intermediate.
• Conditions: Reflux in ethanol or methanol, often with catalytic amounts of acetic acid to promote nucleophilic addition.

Step 3: Cyclization to Form the Triazole Ring

• Reagents: The hydrazine intermediate is reacted with suitable nitrile derivatives or formamides, often under microwave irradiation or reflux.
• Conditions: Use of dehydrating agents such as phosphoryl chloride (POCl₃) or polyphosphoric acid (PPA) can facilitate cyclization. Microwave-assisted synthesis accelerates ring closure, often yielding higher purity products.

Step 4: Functionalization at the 3-Position

• The side chain 2-(Oxolan-3-yl)ethyl is introduced via nucleophilic substitution or addition to the triazole core, often involving alkyl halides or epoxides bearing the oxolanyl group.

Data Table: Summary of Key Reagents and Conditions

Step	Reagents	Solvent	Conditions	Yield	Notes
1	Oxolanyl-3-yl halide	DMF	Reflux, base (K₂CO₃)	-	Nucleophilic substitution
2	Hydrazine hydrate	Ethanol	Reflux	-	Hydrazine addition to oxolanyl derivative
3	Nitrile/Formamide	PPA or POCl₃	Microwave or reflux	-	Cyclization to form triazole ring
4	Alkyl halide (bearing oxolanyl group)	-	Nucleophilic substitution	-	Side chain attachment

Synthesis via Pre-formed Triazole Core and Functionalization

Approach Overview

This method involves synthesizing the core 1H-1,2,4-triazol-3-amine scaffold first, then introducing the 2-(Oxolan-3-yl)ethyl group at the 3-position through substitution or coupling reactions.

Key Synthetic Strategies

• Electrophilic substitution: Using halogenated triazoles (e.g., 3-chloro- or 3-bromo-triazoles) as intermediates, which undergo nucleophilic substitution with oxolanyl-ethyl nucleophiles.

• Nucleophilic substitution: Reacting the halogenated triazole with nucleophiles such as 2-(Oxolan-3-yl)ethyl derivatives prepared via alkylation of oxolane with appropriate electrophiles.

Representative Reaction

• Reagents: 3-chloro-1H-1,2,4-triazole, 2-(Oxolan-3-yl)ethyl nucleophile.
• Conditions: Reflux in polar aprotic solvents like DMSO or DMF, with potassium carbonate or sodium hydride as base.
• Outcome: Formation of the target compound via SN2 mechanism.

Data Table: Typical Reaction Conditions

Step	Reagents	Solvent	Conditions	Yield	Notes
1	3-Chloro-1H-1,2,4-triazole	DMSO	Reflux, base (NaH)	-	Nucleophilic substitution
2	2-(Oxolan-3-yl)ethyl halide	-	Reflux	-	Coupling to form the target

Notable Research Findings and Methodological Insights

• Microwave-Assisted Synthesis: Both pathways benefit from microwave irradiation, which reduces reaction times and improves yields, especially in cyclization steps.
• Choice of Pathway: The nucleophilicity of amines influences the pathway selection; aliphatic amines favor the ring-opening approach, while aromatic amines may require alternative routes such as initial formation of arylsulfonyl intermediates.
• Environmental Considerations: Several methods utilize eco-friendly catalysts like copper or selenium dioxide, avoiding heavy metals or toxic reagents.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced triazole derivatives.

Substitution: Nucleophilic substitution reactions can occur at the triazole ring, where nucleophiles like amines or thiols replace hydrogen atoms.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed:

• Oxo derivatives from oxidation.
• Reduced triazole derivatives from reduction.
• Substituted triazole derivatives from nucleophilic substitution.

Scientific Research Applications

1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly as an antifungal or anticancer agent.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine involves its interaction with specific molecular targets. The triazole ring can bind to enzymes or receptors, inhibiting their activity. This interaction can disrupt cellular processes, leading to antimicrobial or anticancer effects. The oxolane moiety may enhance the compound’s solubility and bioavailability, improving its efficacy.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The compound’s structural analogs vary in substituent type, linker length, and heterocyclic modifications, leading to differences in molecular weight, hydrophobicity, and steric effects:

Compound Name	Molecular Formula	Molecular Weight	Substituent Type	Key Features	Reference
1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine	C₈H₁₄N₄O	182.22	Oxolane-ethyl linker	Polar oxygen in oxolane enhances solubility
1-(2-Ethylhexyl)-1H-1,2,4-triazol-3-amine	C₁₀H₂₀N₄	196.30	Branched alkyl chain	High hydrophobicity; potential for membrane permeability
5-(1H-Tetrazol-1-yl)-1H-1,2,4-triazol-3-amine	C₃H₄N₈	152.12	Tetrazolyl substituent	High nitrogen content; phytocidal activity reported
N-(4-Chlorophenyl)-5-(pyridin-3-yl)-1,2,4-triazol-3-amine	C₁₃H₁₀ClN₅	271.70	Aromatic substituents	Anticancer potential; π-π stacking interactions
1-(Oxolan-3-ylmethyl)-1H-1,2,4-triazol-3-amine	C₇H₁₂N₄O	168.20	Oxolane-methylene linker	Shorter linker; reduced steric hindrance

Key Observations :

• Polarity : The oxolane group in the target compound and its analogs (e.g., 1-(oxolan-3-ylmethyl)-1H-1,2,4-triazol-3-amine) improves solubility in polar solvents compared to purely aliphatic or aromatic substituents .
• Hydrophobicity : Branched alkyl chains (e.g., 1-(2-ethylhexyl)-1H-1,2,4-triazol-3-amine) increase logP values, favoring lipid bilayer penetration .
• Nitrogen Content : Tetrazole-substituted analogs (e.g., 5-(1H-tetrazol-1-yl)-1H-1,2,4-triazol-3-amine) exhibit higher nitrogen content, making them suitable for energetic materials .

Crystallographic and Molecular Interactions

• Self-Assembly : Triazole derivatives with α-ketoester functionalities form dimers via O···π-hole tetrel bonding, a feature that could be explored in the target compound for crystal engineering .
• Hydrogen Bonding : The oxolane oxygen may participate in hydrogen bonding, influencing solid-state packing and stability .

Biological Activity

1-[2-(Oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine, a compound characterized by its unique structural features, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its synthesis, biological evaluations, and the underlying mechanisms that contribute to its activity.

Chemical Structure and Properties

Molecular Formula: C8H14N4O
Molecular Weight: 182.22 g/mol
IUPAC Name: 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine

Property	Value
Molecular Formula	C8H14N4O
Molecular Weight	182.22 g/mol
IUPAC Name	1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine
CAS Number	1858226-69-3

Synthesis

The synthesis of 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine typically involves:

• Formation of the Triazole Ring: This can be achieved through cyclization reactions involving hydrazine and appropriate nitrile compounds.
• Attachment of the Oxolane Ring: A nucleophilic substitution reaction introduces the oxolane moiety into the triazole structure.

Antimicrobial Activity

Research indicates that derivatives of triazole compounds exhibit significant antimicrobial properties. In particular, studies have shown that 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine has demonstrated activity against various bacterial strains such as Escherichia coli and Staphylococcus aureus. The compound's mechanism likely involves inhibition of critical enzymes or disruption of cellular processes in these pathogens .

Anticancer Potential

The compound has also been evaluated for its anticancer properties. Preliminary studies suggest that it may inhibit cell proliferation in cancer cell lines through mechanisms such as thymidylate synthase inhibition, which is crucial for DNA synthesis. For instance, related compounds have shown IC50 values indicating potent activity against various cancer cell lines .

Case Studies

Case Study 1: Anticancer Activity Evaluation
A study synthesized several triazole derivatives and tested their activity against cancer cell lines like MCF-7 and HCT116. The results indicated that compounds with similar structures to 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine exhibited significant antiproliferative effects with IC50 values ranging from 1.95 μM to 4.24 μM .

Case Study 2: Antimicrobial Testing
In another evaluation involving antifungal activity against pathogenic fungi, derivatives similar to 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine were found to have excellent antifungal properties. This suggests that structural modifications can enhance biological activity significantly .

The biological activity of 1-[2-(oxolan-3-yl)ethyl]-1H-1,2,4-triazol-3-amine is thought to arise from its ability to interact with specific molecular targets within cells. This interaction may lead to:

• Enzyme Inhibition: The compound may bind to and inhibit enzymes critical for microbial growth or cancer cell proliferation.